Cas no 2228442-48-4 (3-(6-bromopyridin-2-yl)-1,1-difluoro-2-methylpropan-2-amine)

• Product Name: 3-(6-bromopyridin-2-yl)-1,1-difluoro-2-methylpropan-2-amine
• CAS No: 2228442-48-4
• MF: C₉H₁₁BrF₂N₂
• MW: 265.097848176956
• CID: 6318245
• PubChem ID: 165657568
• Update Time: 2025-06-08

3-(6-bromopyridin-2-yl)-1,1-difluoro-2-methylpropan-2-amine Chemical and Physical Properties

Names and Identifiers

• 3-(6-bromopyridin-2-yl)-1,1-difluoro-2-methylpropan-2-amine
• EN300-1956761
• 2228442-48-4

• Inchi： 1S/C9H11BrF2N2/c1-9(13,8(11)12)5-6-3-2-4-7(10)14-6/h2-4,8H,5,13H2,1H3
• InChI Key： UIADXKRSJZQTLX-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(CC(C)(C(F)F)N)=N1

Computed Properties

• Exact Mass: 264.00737g/mol
• Monoisotopic Mass: 264.00737g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 192
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 38.9Ų

Additional information on 3-(6-bromopyridin-2-yl)-1,1-difluoro-2-methylpropan-2-amine

Professional Introduction to Compound with CAS No. 2228442-48-4 and Product Name: 3-(6-bromopyridin-2-yl)-1,1-difluoro-2-methylpropan-2-amine

The compound with the CAS number 2228442-48-4 and the product name 3-(6-bromopyridin-2-yl)-1,1-difluoro-2-methylpropan-2-amine represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that have garnered considerable attention due to their unique structural features and potential biological activities. The presence of both bromopyridine and difluoromethyl substituents in its molecular framework suggests a high degree of functional diversity, which is often exploited in the design of novel therapeutic agents.

In recent years, the pharmaceutical industry has witnessed a surge in the development of small molecules that incorporate fluorine atoms. Fluorinated compounds are particularly valued for their ability to enhance metabolic stability, improve binding affinity, and modulate pharmacokinetic properties. The 1,1-difluoro moiety in this compound is a prime example of such a structural feature, which has been extensively studied for its potential to improve drug efficacy and reduce toxicity. This modification can significantly influence the electronic properties of the molecule, thereby affecting its interaction with biological targets.

The 6-bromopyridin-2-yl group is another critical feature of this compound. Pyridine derivatives are well-known for their broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The bromine atom at the 6-position introduces additional reactivity, making it a versatile scaffold for further chemical modifications. Such modifications are often employed in medicinal chemistry to optimize pharmacological profiles and enhance target specificity.

Recent studies have highlighted the importance of 3-(6-bromopyridin-2-yl)-1,1-difluoro-2-methylpropan-2-amine in the development of novel drug candidates. Researchers have demonstrated its potential as an intermediate in the synthesis of more complex molecules with enhanced biological activity. For instance, this compound has been explored as a precursor in the preparation of kinase inhibitors, which are crucial in treating various types of cancer. The combination of the bromopyridine and difluoromethyl groups provides a unique platform for designing molecules that can selectively inhibit specific enzymatic targets.

The structural features of this compound also make it an attractive candidate for further exploration in drug discovery. The presence of both electron-withdrawing and electron-donating groups allows for fine-tuning of its pharmacological properties. This balance is essential for achieving optimal drug-like characteristics, such as solubility, bioavailability, and metabolic stability. Computational modeling studies have been instrumental in understanding how these structural features influence the compound's behavior both in vitro and in vivo.

One notable application of this compound is in the field of oncology. Cancer therapies often rely on small molecules that can selectively target aberrant signaling pathways involved in tumor growth and progression. The 3-(6-bromopyridin-2-yl)-1,1-difluoro-2-methylpropan-2-amine scaffold has shown promise in disrupting key oncogenic pathways by inhibiting specific tyrosine kinases. Preclinical studies have indicated that derivatives of this compound exhibit potent antitumor activity while maintaining a favorable safety profile.

Another area where this compound has been extensively studied is inflammation research. Chronic inflammation is a hallmark of many diseases, including autoimmune disorders and metabolic syndromes. By modulating inflammatory pathways, small molecules like this one can offer therapeutic benefits. The unique combination of substituents in 3-(6-bromopyridin-2-yl)-1,1-difluoro-2-methylpropan-2-amine allows it to interact with various inflammatory mediators, potentially leading to novel anti-inflammatory agents.

The synthesis of this compound involves sophisticated organic reactions that highlight the expertise required in modern pharmaceutical chemistry. Key steps include bromination at the pyridine ring followed by nucleophilic substitution with the appropriate fluorinated alkyl group. These reactions require precise control over reaction conditions to ensure high yield and purity. Advances in synthetic methodologies have made it possible to produce complex molecules like this one with increasing efficiency and scalability.

In conclusion, 3-(6-bromopyridin-2-yl)-1,1-difluoro-2-methylpropan-2-amine (CAS No. 2228442-48-4) represents a significant contribution to the field of medicinal chemistry. Its unique structural features and potential biological activities make it a valuable scaffold for developing novel therapeutic agents. Ongoing research continues to uncover new applications for this compound, particularly in oncology and inflammation management. As our understanding of molecular interactions deepens, compounds like this one will play an increasingly important role in shaping future treatments for human disease.